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Compound of Interest

Compound Name:
1-(2,5-Bis(2,2,2-

trifluoroethoxy)phenyl)ethanone

CAS No.: 76784-40-2

Cat. No.: B1333704

Get Quote

Introduction
The convergence of materials science and agriculture has led to the development of nano-

agrochemicals, a promising solution to the challenges faced by conventional farming practices.

[1] Traditional pesticides and fertilizers often suffer from low efficiency, environmental

contamination, and the development of resistance in pests and pathogens.[2][3]

Nanotechnology offers a platform to design and fabricate "smart" delivery systems for active

ingredients at the nanoscale (typically 1-100 nm).[4][5] These nano-delivery systems, often

referred to as nano-pesticides or nano-fertilizers, can encapsulate or adsorb agrochemicals,

providing numerous advantages such as enhanced stability, solubility, and targeted, controlled

release.[6][7][8] This leads to a significant reduction in the amount of chemical input required,

minimizing environmental impact and improving crop yields.[9][10]
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The application of nanomaterials as carriers for agricultural chemicals is a key area of

research. These systems are designed to improve the efficacy of active ingredients while

minimizing adverse effects.[11]

Controlled and Targeted Release: Nanocarriers can be engineered to release their payload

in response to specific environmental triggers like pH, temperature, or enzymes present in

the target pest.[11][12] This "smart" delivery ensures that the active ingredient is released

precisely where and when it is needed, enhancing its effectiveness and reducing damage to

non-target organisms.[13][14]

Enhanced Bioavailability and Stability: Many potent agrochemicals have poor water solubility,

which limits their uptake by plants or pests.[7] Nanoformulations, such as nanoemulsions,

can significantly improve the solubility and dispersion of these compounds.[15] Furthermore,

encapsulation within a nanomaterial shell protects the active ingredient from premature

degradation by UV light, heat, and microbial activity, thus extending its half-life.[6][10]

Improved Adhesion and Reduced Runoff: The high surface-area-to-volume ratio of

nanoparticles allows for better adhesion to plant surfaces, such as leaves.[9] This reduces

the amount of pesticide washed away by rain, a major cause of soil and water pollution with

conventional formulations.[12]

Reduced Chemical Load: By increasing the efficiency of the active ingredient, nano-

pesticides allow for a significant reduction in the total volume of chemicals applied per unit

area.[16] This not only lowers costs for farmers but also lessens the chemical burden on the

ecosystem.[6] Studies have shown that nano-formulations can increase herbicide efficacy by

as much as 84%.[7]

Data Presentation: Performance of Nano-
Agrochemicals
The quantitative data below summarizes the advantages of nano-pesticide formulations over

their conventional counterparts, highlighting improvements in efficacy and physical

characteristics.

Table 1: Comparative Efficacy of Nano-pesticides vs. Conventional Formulations
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Active
Ingredient

Nano-
formulation
Type

Target
Pest/Pathogen

Key Efficacy
Improvement

Reference

Imidacloprid Not Specified Sucking Insects

Enhanced

photodegradabilit

y and efficacy.

[7]

Essential Oils
Polymer Nano-

encapsulation

Diamondback

Moth

39% higher

yields compared

to bulk essential

oil treatment.

[17]

Atrazine /

Ametrine
Not Specified Weeds

Efficacy

increased by up

to 84%.

[7]

Garlic Essential

Oil

Polyethylene

Glycol

Encapsulation

Tribolium

castaneum

Achieved 80%

mortality.
[18]

Cyantraniliprole

(CNAP)

Star Polymer

(SPc) Complex

Western Flower

Thrips

LC50 value

decreased from

99 mg/L to 54

mg/L.

[19]

Table 2: Physicochemical Properties of Nano-pesticide Formulations
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Nanocarrier
System

Active
Ingredient

Particle
Size (nm)

Loading
Content (%)

Key Finding Reference

Mesoporous

Silica

Nanoparticles

(MSN-SO3)

Diquat

(Herbicide)
Not Specified 12.73%

Loading

content more

than doubled

compared to

bare MSNs

(5.31%).

[13]

Star Polymer

(SPc)

Cyantranilipro

le (CNAP)
299 nm 24.79%

Self-

assembly

decreased

the active

ingredient's

particle size

from 808 nm

to 299 nm.

[19]

MWCNT-

graft-

poly(citric

acid)

Zineb /

Mancozeb
Not Specified Not Specified

Successfully

encapsulated

water-soluble

pesticides.

[20]

Visualization: Development and Application
Workflow
The following diagram illustrates the general workflow for the development and application of

nano-pesticides, from initial synthesis to final environmental impact assessment.
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Phase 1: Formulation & Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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